Cas no 1040664-02-5 (2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one)

• Product name: 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one
• CAS No: 1040664-02-5
• MF: C₁₇H₁₆Cl₂N₂O₄
• MW: 383.225942611694
• CID: 6163466
• PubChem ID: 27378287

2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one
• AKOS024508642
• 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxypyran-4-one
• 1040664-02-5
• VU0643350-1
• 2-(4-(2,3-dichlorophenyl)piperazine-1-carbonyl)-5-methoxy-4H-pyran-4-one
• F5449-0145

• Inchi： 1S/C17H16Cl2N2O4/c1-24-15-10-25-14(9-13(15)22)17(23)21-7-5-20(6-8-21)12-4-2-3-11(18)16(12)19/h2-4,9-10H,5-8H2,1H3
• InChI Key： MSTODKIGZJBKEX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(C(C2=CC(C(=CO2)OC)=O)=O)CC1)Cl

Computed Properties

• Exact Mass: 382.0487124g/mol
• Monoisotopic Mass: 382.0487124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one

2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one

Introduction to the Compound

The compound 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one (CAS No. 1040664-02-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring, a dichlorophenyl group, and a pyranone moiety. The integration of these functional groups makes it a promising candidate for research in drug discovery and material science.

Structural Analysis and Synthesis

The molecular structure of 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one is intriguing due to the presence of multiple functional groups that can interact with biological targets or participate in chemical reactions. Recent studies have focused on optimizing the synthesis of this compound to enhance its purity and yield. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process.

Applications in Pharmaceutical Research

One of the most exciting aspects of this compound is its potential in pharmaceutical research. The piperazine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The dichlorophenyl group adds rigidity to the molecule, potentially improving its pharmacokinetic properties. Recent studies have explored its activity as a kinase inhibitor, demonstrating promising results in preclinical models.

Biological Activity and Mechanism

The biological activity of 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one has been extensively studied in vitro and in vivo. It has shown selective inhibition against certain enzymes, making it a valuable tool in understanding disease pathways. Researchers have also investigated its mechanism of action, revealing that it interacts with key residues in the active site of target proteins.

Safety and Toxicological Profile

Ensuring the safety of this compound is critical for its potential use in therapeutic applications. Recent toxicological studies have evaluated its acute and chronic toxicity profiles in animal models. The results indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses.

Environmental Impact and Degradation Studies

In addition to its pharmacological properties, the environmental impact of 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one has been a focus of recent research. Studies on its biodegradation and persistence in environmental matrices have provided insights into its eco-friendly profile. These findings are essential for regulatory compliance and sustainable chemical practices.

Conclusion and Future Directions

In conclusion, 2-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-5-methoxy-4H-pyran-4-one (CAS No. 1040664-02-5) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. Future studies should continue to explore its therapeutic potential while ensuring its safety and environmental compatibility.